Cas no 13222-31-6 (5-Bromo-1,3-benzoxazole)

5-Bromo-1,3-benzoxazole is a heterocyclic aromatic compound featuring a bromine substituent on the benzoxazole scaffold. This structure imparts versatility in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and materials science applications. The bromine atom enhances reactivity, enabling efficient cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Its stable benzoxazole core contributes to robust thermal and chemical stability, making it suitable for demanding synthetic conditions. The compound is commonly employed in the development of bioactive molecules, including kinase inhibitors and fluorescent probes, due to its electron-rich aromatic system. High purity grades are available to ensure reproducibility in research and industrial applications.

5-Bromo-1,3-benzoxazole structure

Product Name:5-Bromo-1,3-benzoxazole

CAS No:13222-31-6

MF:C₇H₄BrNO

MW:198.016760826111

CID:2624901

PubChem ID:21749504

Update Time:2025-10-15

5-Bromo-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-1,3-benzoxazole
- 5-bromobenzo[d]oxazole
- 5-bromo-1,3-benzoxazole (en)
- SCHEMBL10486
- EN300-133043
- B5515
- 132244-31-6
- SY018736
- AKOS005071875
- 5-Bromo benzooxazole
- 5-Bromobenzoxazole
- 5-Bromobenzooxazole
- Benzoxazole, 5-bromo-
- MFCD03095026
- CS-W004754
- BC-0732
- DB-025177
- PGOGTWDYLFKOHI-UHFFFAOYSA-N
- 5-Bromo-1,3-benzoxazole, AldrichCPR
- 5-bromo-benzooxazole, AldrichCPR
- 5-Bromo-Benzooxazole
- DTXSID90927595
- 13222-31-6
- 808-318-9
- 5-bromo-benzoxazole
- AB13423
- 5-BROMO-BENZO[D]OXAZOLE
- 5-Bromobenzo[delta]oxazole
- Inchi： 1S/C7H4BrNO/c8-5-1-2-7-6(3-5)9-4-10-7/h1-4H
- InChI Key： PGOGTWDYLFKOHI-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)N=CO2

Computed Properties

Exact Mass: 196.94763Da
Monoisotopic Mass: 196.94763Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 131
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 26Å²

5-Bromo-1,3-benzoxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B538960-50mg	5-Bromo-1,3-benzoxazole	13222-31-6	50mg	$ 50.00	2022-06-07
TRC	B538960-100mg	5-Bromo-1,3-benzoxazole	13222-31-6	100mg	$ 65.00	2022-06-07
TRC	B538960-500mg	5-Bromo-1,3-benzoxazole	13222-31-6	500mg	$ 185.00	2022-06-07

5-Bromo-1,3-benzoxazole Related Literature

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2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

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Additional information on 5-Bromo-1,3-benzoxazole

Recent Advances in the Study of 5-Bromo-1,3-benzoxazole (CAS: 13222-31-6) in Chemical Biology and Pharmaceutical Research

5-Bromo-1,3-benzoxazole (CAS: 13222-31-6) is a heterocyclic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief consolidates the latest findings on the compound, highlighting its synthesis, biological activities, and therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficacy of 5-Bromo-1,3-benzoxazole derivatives as potent inhibitors of cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The researchers utilized a structure-activity relationship (SAR) approach to optimize the bromo-substituted benzoxazole scaffold, resulting in compounds with nanomolar inhibitory activity against CDK2 and CDK4. These findings underscore the compound's potential as a lead structure for anticancer drug development.

In addition to its role in oncology, 5-Bromo-1,3-benzoxazole has been investigated for its antimicrobial properties. A recent Bioorganic & Medicinal Chemistry Letters (2024) study reported the synthesis of novel benzoxazole derivatives with broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The bromo-substituted variant exhibited enhanced membrane permeability and binding affinity to bacterial efflux pumps, suggesting a promising avenue for overcoming antibiotic resistance.

The synthetic versatility of 5-Bromo-1,3-benzoxazole has also been explored in materials science. A 2023 ACS Applied Materials & Interfaces study highlighted its use as a building block for organic semiconductors, where its electron-withdrawing bromo group facilitated charge transport in thin-film transistors. This dual utility in both biomedical and material applications positions 5-Bromo-1,3-benzoxazole as a compound of interdisciplinary interest.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 5-Bromo-1,3-benzoxazole-based therapeutics. Recent computational studies (Journal of Chemical Information and Modeling, 2024) have employed molecular docking and dynamics simulations to predict metabolic stability and toxicity profiles, providing a roadmap for future structural modifications. Collaborative efforts between synthetic chemists and pharmacologists will be essential to translate these findings into clinically viable candidates.

In conclusion, 5-Bromo-1,3-benzoxazole (CAS: 13222-31-6) continues to be a focal point in chemical biology research, with emerging applications spanning drug discovery, antimicrobial development, and materials engineering. Ongoing studies are expected to further elucidate its mechanistic underpinnings and expand its therapeutic repertoire, solidifying its role as a multifunctional scaffold in modern pharmaceutical science.